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For Researchers, Scientists, and Drug Development Professionals

Introduction

Casimersen (AMONDYS 45®) is an antisense phosphorodiamidate morpholino oligomer
(PMO) designed to treat Duchenne muscular dystrophy (DMD) in patients with mutations
amenable to exon 45 skipping.[1] As with all oligonucleotide therapeutics, a thorough
assessment of its stability in biological matrices is critical for accurate pharmacokinetic and
toxicokinetic studies, ensuring reliable data for preclinical and clinical development. These
application notes provide detailed protocols for the quantitative analysis of Casimersen in
biological matrices, focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) and Hybridization Enzyme-Linked Immunosorbent Assay (ELISA), two common and
robust methods for oligonucleotide quantification.

The stability of Casimersen should be evaluated under various conditions that mimic sample
handling and storage, including freeze-thaw cycles, short-term (benchtop) stability, and long-
term storage. While specific quantitative stability data for Casimersen is not publicly available,
the provided protocols are based on established methods for PMOs and other antisense
oligonucleotides.

Mechanism of Action: Exon Skipping

Casimersen functions by binding to exon 45 of the dystrophin pre-mRNA. This binding blocks
the splicing machinery from including exon 45 in the mature mRNA. The exclusion of this exon
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restores the reading frame of the dystrophin gene, leading to the production of a truncated but
still functional dystrophin protein. This process is crucial for maintaining muscle cell integrity in
applicable DMD patients.
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Casimersen's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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